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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B054325 Get Quote

Pentaethylene Glycol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaethylene glycol (PEG-5) is a member of the polyethylene glycol (PEG) family, a class of

polyether compounds with a wide range of applications in the biomedical, pharmaceutical, and

industrial fields.[1] It is a clear, colorless, and odorless liquid that is miscible with water.[2][3]

This technical guide provides an in-depth overview of the chemical properties, structure, and

relevant experimental methodologies of pentaethylene glycol, with a particular focus on its

applications in drug development and research.

Chemical Structure
Pentaethylene glycol is a polymer composed of five repeating ethylene glycol units, with

hydroxyl groups at both ends.[4] Its structure imparts hydrophilicity and biocompatibility, making

it a valuable building block in various chemical syntheses.[1]

IUPAC Name: 2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethanol

Synonyms: 3,6,9,12-Tetraoxatetradecane-1,14-diol, Pentaglycol
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Molecular Formula: C10H22O6

Chemical Class: Poly(ethylene glycol)

Below is a 2D representation of the chemical structure of pentaethylene glycol.

HO-(CH2-CH2-O)5-H

Click to download full resolution via product page

Figure 1: 2D Structure of Pentaethylene Glycol

Chemical Properties
The physicochemical properties of pentaethylene glycol are summarized in the table below.

These properties are crucial for its application in various experimental and industrial settings.
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Property Value Reference

Molecular Weight 238.28 g/mol

Appearance
Clear, colorless to light yellow

liquid

Density 1.126 g/mL at 25 °C

Melting Point -8.6 °C

Boiling Point 184 °C at 2 mmHg

338 - 340 °C

Flash Point > 110 °C (> 230 °F)

Water Solubility Miscible

Solubility in other solvents
Slightly soluble in Chloroform

and Ethyl Acetate

Refractive Index (n20/D) 1.462

Vapor Pressure 1.68E-06 mmHg at 25 °C

pKa (Predicted) 14.06 ± 0.10

Stability and Reactivity: Pentaethylene glycol is stable under normal conditions. It is

combustible and incompatible with strong oxidizing agents, acid chlorides, and acid

anhydrides.

Experimental Protocols
General Synthesis of Polyethylene Glycols
Polyethylene glycols are typically synthesized through the anionic ring-opening polymerization

of ethylene oxide. A general procedure is outlined below.

Materials:

Initiator (e.g., sodium hydroxide, potassium hydroxide, or a low molecular weight PEG)
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Ethylene oxide

Inert solvent (optional)

Nitrogen atmosphere

Procedure:

The initiator is charged into a reaction vessel equipped with a stirrer, thermometer, and an

inlet for ethylene oxide.

The reactor is purged with nitrogen to remove air and moisture.

The initiator is heated to the desired reaction temperature.

Ethylene oxide is introduced into the reactor at a controlled rate to maintain the desired

pressure and temperature.

The reaction is allowed to proceed until the desired molecular weight is achieved, which can

be monitored by the decrease in reactor pressure.

The reaction is terminated by neutralizing the catalyst with an acid.

The resulting polyethylene glycol is then purified.

The synthesis of monodisperse PEGs can be achieved through a stepwise solid-phase

synthesis, which involves the sequential addition of protected PEG monomers to a solid

support. This method allows for precise control over the chain length and avoids extensive

purification steps.
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General Synthesis of Polyethylene Glycol
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Figure 2: General Workflow for Polyethylene Glycol Synthesis
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Purification
Purification of polyethylene glycols can be achieved through various methods depending on the

desired purity and the nature of the impurities. Common techniques include:

Solvent Extraction: To remove non-polar impurities.

Chromatography: Techniques such as hydrophobic interaction chromatography can be used

for purification.

Filtration: To remove particulate matter.

Applications in Research and Drug Development
Pentaethylene glycol and other PEGs are extensively used in the pharmaceutical and

biotechnology industries due to their biocompatibility, solubility, and low toxicity.

PEGylation
PEGylation is the process of covalently attaching PEG chains to proteins, peptides, or small

molecule drugs. This modification can improve the pharmacokinetic and pharmacodynamic

properties of the therapeutic agent by:

Increasing drug solubility and stability.

Prolonging the circulation half-life by reducing renal clearance and enzymatic degradation.

Reducing immunogenicity.

Enhancing tumor targeting through the enhanced permeability and retention (EPR) effect.

Linkers in PROTACs
Pentaethylene glycol is used as a flexible linker in the synthesis of Proteolysis Targeting

Chimeras (PROTACs). PROTACs are heterobifunctional molecules that consist of a ligand for a

target protein and a ligand for an E3 ubiquitin ligase, connected by a linker. The PEG linker

provides the necessary length and flexibility for the PROTAC to simultaneously bind to both the
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target protein and the E3 ligase, facilitating the ubiquitination and subsequent proteasomal

degradation of the target protein.

PROTAC Mechanism of Action
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Figure 3: Role of PEG Linker in PROTAC-mediated Protein Degradation

Safety and Handling
Pentaethylene glycol is considered to have low toxicity. However, it can cause skin and eye

irritation. Appropriate personal protective equipment, such as gloves and safety glasses, should

be worn when handling this chemical. It should be stored in a cool, dry, and well-ventilated area

in a tightly closed container.

Conclusion
Pentaethylene glycol is a versatile and valuable chemical with well-defined properties and

structure. Its biocompatibility and hydrophilicity make it an important component in various

applications, particularly in the field of drug development and delivery. Understanding its

chemical properties and the methodologies for its synthesis and purification is essential for its

effective utilization in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054325?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

